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Compound of Interest

Compound Name: Aescin

Cat. No.: B190518

The following guide provides essential safety and logistical information for the proper disposal
of Aescin, a saponin mixture derived from horse chestnut seeds. Adherence to these
procedures is critical to ensure personnel safety and environmental protection. Aescin is
classified as a hazardous substance, and its handling and disposal are subject to stringent
regulations.

Immediate Safety and Hazard Information

Aescin presents several health and environmental hazards that necessitate careful handling. It
is harmful if swallowed, inhaled, or comes into contact with skin, and can cause serious eye
and respiratory irritation.[1][2][3] Furthermore, it is toxic to aquatic life with long-lasting effects.

[LI[21[3][4]

Hazard Summary Table:

Hazard Classification Description

Harmful if swallowed, in contact with

Acute Toxicity (Oral, Dermal, Inhalation) . L
skin, or if inhaled.[2][3]

Eye Irritation Causes serious eye irritation.[1][3]

Respiratory Irritation May cause respiratory irritation.[1][2][3]

| Aquatic Hazard (Chronic) | Toxic to aquatic life with long-lasting effects.[1][2][3][4] |
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Toxicological and Transport Data:

Data Point Value

LD50 (Oral, Rat) 833 mglkg[1]

3077 or 3288 (Varies by formulation; check local
UN Number ]
regulations)[1][2]

| Proper Shipping Name | Environmentally hazardous substance, solid, n.o.s. (Aescin)[1] |

Operational and Disposal Plan

This section outlines the step-by-step procedures for handling spills and disposing of Aescin
waste.

Personal Protective Equipment (PPE)

Before handling Aescin in any capacity, including disposal preparation, all personnel must be
equipped with the appropriate PPE to minimize exposure risk.

PPE Category Specification

Chemical safety goggles or eyeglasses with

Eye/Face Protection ] ]
side shields.[1]

Hand Protection Compatible, chemical-resistant gloves.[1]

Body Protection Protective clothing to prevent skin exposure.[1]

) ) NIOSH/MSHA or European Standard EN 149
Respiratory Protection )
approved respirator.[1]

An emergency safety shower and eyewash station must be readily accessible in the handling
area.[1]

Accidental Spill Protocol
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In the event of a spill, immediate and precise action is required to contain the substance and
prevent environmental contamination.

Experimental Protocol: Spill Containment and Cleanup

o Evacuate & Ventilate: Evacuate unnecessary personnel from the affected area. Ensure the
area is well-ventilated, using mechanical exhaust if necessary.[1][5]

e Avoid Dust Generation: Do not dry sweep. Avoid any actions that could create airborne dust.

[5]16]

« Containment: Prevent the spilled material from entering drains, sewers, surface water, or
soil.[1][5] If a significant spill occurs that may enter a water course, inform the respective
authorities immediately.

o Cleanup: Carefully sweep up or vacuum the spilled solid material.[5][7]

o Collection: Place the collected material into a suitable, sealed, and properly labeled
container for disposal.[1][5][7]

» Decontamination: Thoroughly clean the contaminated surface to remove any residual
material.[5]

Aescin Disposal Procedure

Aescin waste must be treated as hazardous and must not be disposed of with regular
household or laboratory garbage.[2]

Experimental Protocol: Waste Disposal

e Segregation: Collect all Aescin waste, including expired product and contaminated materials
(e.g., gloves, wipes, containers), in a designated, closed, and clearly labeled hazardous
waste container.

e Primary Disposal Method: The recommended method for disposal is incineration.[1][5] This
involves dissolving or mixing the material with a combustible solvent and burning it in a
chemical incinerator equipped with an afterburner and scrubber/exhaust air system.[1][5]
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» Professional Disposal Service: All Aescin waste must be offered to a licensed hazardous
material disposal company.[5] Do not attempt to dispose of the material without professional
consultation.

e Regulatory Compliance: Ensure that all disposal activities comply with applicable local,
regional, national, and international regulations.[1][3][7]

o Packaging Disposal: Contaminated packaging must be disposed of in the same manner as
the chemical waste itself.[5]

Mandatory Visualizations
Logical Workflow for Aescin Disposal
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Caption: Logical workflow for the safe disposal of Aescin waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b190518?utm_src=pdf-body-img
https://www.benchchem.com/product/b190518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. biosynth.com [biosynth.com]
e 2. cdn.caymanchem.com [cdn.caymanchem.com]
o 3. sds.edgm.eu [sds.edgm.eu]

e 4. Aescin, 25 g, CAS No. 6805-41-0 | Terpenes | Natural Products | Biochemicals - Product
Expansion | Campaign | Carl ROTH - International [carlroth.com]

e 5. cleanchemlab.com [cleanchemlab.com]
e 6. biocrick.com [biocrick.com]
o 7. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Proper Disposal of Aescin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190518#aescin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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